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Introduction

Sophorose is a naturally occurring disaccharide that holds considerable interest in the fields of
biochemistry, biotechnology, and pharmacology. Structurally, it is a dimer of glucose, but its
distinction lies in an unconventional glycosidic linkage.[1][2] First isolated in 1938 from the pods
of Sophora japonica, sophorose is also recognized as a key component of sophorolipids,
which are microbial glycolipids with a range of biological activities.[1][2][3] This technical guide
provides a comprehensive overview of the chemical structure of sophorose, presenting key
data and its structural representation.

Molecular and Structural Formula

Sophorose is a disaccharide composed of two D-glucose monosaccharide units. Its chemical
formula is C12H22011. The defining feature of sophorose is the linkage between these two
glucose units: a (3-1,2-glycosidic bond. This means the anomeric carbon (C1) of one glucose
molecule is linked to the hydroxyl group on the second carbon (C2) of the other glucose
molecule, with the glycosidic bond in the beta configuration.

The systematic name for sophorose is 2-O-3-D-Glucopyranosyl-D-glucose. A more detailed
International Union of Pure and Applied Chemistry (IUPAC) name is (2R,3S,4R,5R)-3,4,5,6-
tetrahydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxyhexanal.
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Physicochemical Properties

Sophorose presents as a white, crystalline solid that is soluble in water. Its key
physicochemical properties are summarized in the table below.

Property Value References
Molecular Formula C12H22011

Molar Mass 342.30 g/mol

Melting Point 196-198 °C

Density 1.768 g/mL

Optical Rotation [a]D +19° (c = 1.2 in water)

Structural Visualization

The chemical structure of sophorose, highlighting the [3-1,2-glycosidic linkage between the two
glucose units, can be represented as follows:

Figure 1: Chemical structure of sophorose.

Experimental Determination of Structure

The definitive structure of sophorose has been elucidated and confirmed through various
experimental techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity and stereochemistry of
disaccharides. In the case of sophorose, *H and 13C NMR spectra can be used to identify the
individual glucose residues and the nature of the glycosidic linkage. The chemical shifts and
coupling constants of the anomeric protons are particularly informative for establishing the [3-
configuration of the glycosidic bond. For instance, analysis of waste streams from sophorolipid
production by NMR has confirmed the presence of free sophorose.

X-ray Crystallography

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

X-ray crystallography provides precise information about the three-dimensional arrangement of
atoms in a crystalline solid. The crystal structure of sophorose has been determined, offering
definitive proof of its molecular geometry, including the (3-1,2-glycosidic linkage and the
conformation of the pyranose rings. This technique provides bond lengths, bond angles, and
torsional angles, which are crucial for understanding the molecule's conformational
preferences.

Mass Spectrometry

Mass spectrometry is employed to determine the molecular weight of sophorose and to aid in
its structural characterization. By analyzing the fragmentation patterns of the molecule, it is
possible to deduce the sequence of the monosaccharide units and the position of the glycosidic
bond.

Biological and Industrial Relevance

Sophorose is more than a structural curiosity; it plays a significant biological role. It is a known
inducer of cellulase gene expression in fungi like Trichoderma reesei, making it relevant in the
production of enzymes for biofuel applications. Furthermore, as a constituent of sophorolipids,
it is integral to the surfactant and antimicrobial properties of these biosurfactants. The unique
B-1,2 linkage also makes it a specific substrate for certain glycosidase enzymes. The isolation
of sophorose from industrial fermentation waste streams presents an opportunity for its
purification and utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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